Cas no 425616-93-9 (N-(4-Methylphenyl)-N-(methylsulfonyl)glycine)

• Product Name: N-(4-Methylphenyl)-N-(methylsulfonyl)glycine
• CAS No: 425616-93-9
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• MDL: MFCD02219811
• CID: 928257
• PubChem ID: 846761
• Update Time: 2025-04-19

N-(4-Methylphenyl)-N-(methylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-N-methylsulfonylanilino)acetic acid
• N-(4-Methylphenyl)-N-(methylsulfonyl)glycine
• HMS2644L09
• 2-(N-p-Tolylmethylsulfonamido)acetic acid
• SMSF0017673
• N-(methylsulfonyl)-N-(p-tolyl)glycine
• SMR000273725
• CBMicro_004779
• 2-[N-(4-methylphenyl)methanesulfonamido]acetic acid
• CB06742
• AKOS000297586
• CS-0320086
• BIM-0004560.P001
• Oprea1_203618
• DB-213956
• MFCD02219811
• MLS000703261
• Oprea1_275739
• CHEMBRDG-BB 6211555
• CHEMBL1370651
• LS-10227
• 425616-93-9
• DTXSID80357185
• glycine, N-(4-methylphenyl)-N-(methylsulfonyl)-
• ALBB-029208

• MDL： MFCD02219811
• Inchi： 1S/C10H13NO4S/c1-8-3-5-9(6-4-8)11(7-10(12)13)16(2,14)15/h3-6H,7H2,1-2H3,(H,12,13)
• InChI Key： DEIUTLQRQJTQBN-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)O)C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 243.05700
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.06000
• LogP: 1.92640